Cas no 1233479-42-9 (3-Bromo-2-(bromomethyl)benzonitrile)

• Product Name: 3-Bromo-2-(bromomethyl)benzonitrile
• CAS No: 1233479-42-9
• MF: C₈H₅Br₂N
• MW: 274.940000295639
• MDL: MFCD18390220
• CID: 1039875
• PubChem ID: 18950941
• Update Time: 2025-08-01

3-Bromo-2-(bromomethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-(bromomethyl)benzonitrile
• 1233479-42-9
• CS-0443179
• MFCD18390220
• JGGHLJKQQVOMMG-UHFFFAOYSA-N
• Benzonitrile, 3-bromo-2-(bromomethyl)-
• DB-339171
• A890790
• SY244007
• AS-46079
• 2-CYANO-6-BROMOBENZYLBROMIDE
• EN300-186830
• SCHEMBL2780319
• CL8699
• AKOS016008235
• 3-Bromo-2-(bromomethyl)benzonitrile, AldrichCPR
• DTXSID20596778

• MDL： MFCD18390220
• Inchi： 1S/C8H5Br2N/c9-4-7-6(5-11)2-1-3-8(7)10/h1-3H,4H2
• InChI Key： JGGHLJKQQVOMMG-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C#N)=C1CBr

Computed Properties

• Exact Mass: 274.87682g/mol
• Monoisotopic Mass: 272.87887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 23.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl bromides